Cas no 1001178-90-0 ((R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate)

(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate structure
1001178-90-0 structure
Product Name:(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate
CAS No:1001178-90-0
MF:C17H26N4O2
MW:318.413943767548
MDL:MFCD18072119
CID:2092438
PubChem ID:59682823
Update Time:2025-05-19

(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
    • OQNVHLKAUNZNED-GFCCVEGCSA-N
    • SCHEMBL191094
    • AKOS024463096
    • CS1863
    • tert-butyl 4-[(5R)-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]piperazine-1-carboxylate
    • (R)-tertbutyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
    • 1001178-90-0
    • (R)-Tert-butyl4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
    • (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate
    • MDL: MFCD18072119
    • Inchi: 1S/C17H26N4O2/c1-12-5-6-13-14(12)15(19-11-18-13)20-7-9-21(10-8-20)16(22)23-17(2,3)4/h11-12H,5-10H2,1-4H3/t12-/m1/s1
    • InChI Key: OQNVHLKAUNZNED-GFCCVEGCSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(CC1)C1C2=C(CC[C@H]2C)N=CN=1)=O

Computed Properties

  • Exact Mass: 318.20557608g/mol
  • Monoisotopic Mass: 318.20557608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.6Ų

(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R080620-50mg
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
1001178-90-0
50mg
$ 735.00 2022-06-03
TRC
R080620-100mg
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
1001178-90-0
100mg
$ 1220.00 2022-06-03
TRC
R080620-250mg
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
1001178-90-0
250mg
$ 2435.00 2022-06-03
Matrix Scientific
101832-250mg
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate, 95%
1001178-90-0 95%
250mg
$885.00 2023-09-06
Matrix Scientific
101832-500mg
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate, 95%
1001178-90-0 95%
500mg
$1474.00 2023-09-06
Matrix Scientific
101832-1g
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate, 95%
1001178-90-0 95%
1g
$2357.00 2023-09-06
Chemenu
CM166775-1g
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
1001178-90-0 95%
1g
$1959 2023-02-19
Alichem
A139000053-250mg
(R)-Tert-butyl4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
1001178-90-0 95%
250mg
$592.33 2023-09-04
Alichem
A139000053-1g
(R)-Tert-butyl4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
1001178-90-0 95%
1g
$1566.55 2023-09-04
Ambeed
A709329-1g
(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
1001178-90-0 95+%
1g
$1781.0 2024-08-02

Additional information on (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate

Chemical Profile of (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 1001178-90-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. One such compound, (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate, identified by its CAS number 1001178-90-0, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the quest for novel therapeutic agents.

The molecular structure of (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate incorporates a piperazine moiety linked to a cyclopentadpyrimidine ring system. The presence of these functional groups imparts distinct physicochemical properties that influence its solubility, stability, and interaction with biological targets. The stereochemistry of the molecule, specifically the (R) configuration at the tert-butyl substituent, is crucial as it determines the molecule's biological activity and pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The cyclopentadpyrimidine scaffold is known for its utility in designing compounds with antiviral, anticancer, and anti-inflammatory properties. The incorporation of a piperazine group enhances the compound's ability to interact with biological receptors, making it a valuable candidate for drug discovery programs. Studies have shown that derivatives of this class exhibit inhibitory effects on enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

One of the most compelling aspects of (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate is its potential application in treating neurological disorders. Research indicates that the piperazine moiety can modulate neurotransmitter activity by interacting with serotonin and dopamine receptors. This property makes the compound a promising candidate for further investigation in conditions such as depression, anxiety, and Parkinson's disease. Preclinical studies have demonstrated that analogs of this compound exhibit significant therapeutic potential with minimal side effects.

The synthesis of (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical configuration. The use of chiral auxiliaries or catalysts ensures that the (R) configuration is maintained throughout the synthetic process, which is critical for biological activity.

The pharmacokinetic profile of this compound is another area of interest. In vitro studies have revealed that (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for developing a drug that can be administered orally and maintain efficacy over an extended period. Further research is ongoing to optimize its pharmacokinetic profile by modifying substituents or exploring alternative drug delivery systems.

Recent advancements in computational chemistry have accelerated the process of drug discovery by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict the binding affinity and interactions of (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yl)piperazine-1-carboxylate with target proteins. Such simulations provide valuable insights into its mechanism of action and help in designing more effective derivatives.

The regulatory landscape for new drug development also plays a crucial role in the commercialization of compounds like (R)-tert-butyl 4-(5-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-yll)piperazine -1-carboxy l ate. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical and clinical testing are mandatory before a drug can be approved for human use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to ensure that these compounds meet safety and efficacy standards.

In conclusion, (R)-tert-butyl 4-(5-methyl -6 ,7 -dihydro -5 H -cyclop ent ad py rimidin -4 - yl ) piperazine -1-carbox ylate (CAS No .1001178 -90 -0) represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve , it is anticipated that this compound will contribute to the discovery of novel treatments for various human diseases.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd